![molecular formula C22H32O3 B1200853 16-Propyl-3-methoxy-estra-1,3,5(10)-triene-16beta,17beta-diol CAS No. 7146-94-3](/img/structure/B1200853.png)
16-Propyl-3-methoxy-estra-1,3,5(10)-triene-16beta,17beta-diol
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Overview
Description
16-Propyl-3-methoxy-estra-1,3,5(10)-triene-16beta,17beta-diol is a steroid. It derives from a hydride of an estrane.
Scientific Research Applications
Neuroendocrine Modulation
Research has explored the neuroendocrine modulation potential of androgen metabolites, such as 5alpha-androstane-3beta,17beta-diol (3beta-Diol), which shares a structural resemblance with 16-Propyl-3-methoxy-estra-1,3,5(10)-triene-16beta,17beta-diol. These studies highlight the intricate roles of androgen metabolites in modulating stress responses and cognitive functions through interactions with estrogen receptors rather than androgen receptors, suggesting a complex interplay in neuroendocrine regulation (Handa et al., 2008).
Environmental Estrogen Mimetics
Investigations into chemicals like Methoxychlor, which, like this compound, possess estrogenic activity due to their structural similarities with estrogens, have revealed significant effects on reproductive health and development. These studies underscore the potential risks and mechanisms of action associated with environmental estrogens and their metabolites, contributing to the broader understanding of hormone mimicry in the environment (Cummings, 1997).
Steroid Hormone Regulation
The role of 17beta-hydroxysteroid dehydrogenases (17beta-HSDs) in regulating steroid hormones, including estrogens and androgens, has been a subject of extensive research. These enzymes, which are crucial in the biosynthesis and metabolism of steroid hormones, offer insights into the regulatory mechanisms that might also apply to the metabolism of compounds like this compound. Understanding these pathways is vital for developing targeted therapies for hormone-dependent conditions (Poirier, 2003).
Antimicrobial Properties
Eugenol, a component of essential oils with a structure similar to this compound, has demonstrated significant antimicrobial activity against a broad spectrum of microorganisms. This suggests potential research avenues into the antimicrobial applications of structurally related compounds, offering a natural alternative for combating infectious diseases and addressing antibiotic resistance (Marchese et al., 2017).
Properties
7146-94-3 | |
Molecular Formula |
C22H32O3 |
Molecular Weight |
344.5 g/mol |
IUPAC Name |
(8R,9S,13S,14S,16S,17R)-3-methoxy-13-methyl-16-propyl-7,8,9,11,12,14,15,17-octahydro-6H-cyclopenta[a]phenanthrene-16,17-diol |
InChI |
InChI=1S/C22H32O3/c1-4-10-22(24)13-19-18-7-5-14-12-15(25-3)6-8-16(14)17(18)9-11-21(19,2)20(22)23/h6,8,12,17-20,23-24H,4-5,7,9-11,13H2,1-3H3/t17-,18-,19+,20-,21+,22+/m1/s1 |
InChI Key |
CVNVHOYBHQEWMN-BTOHRNCKSA-N |
Isomeric SMILES |
CCC[C@@]1(C[C@H]2[C@@H]3CCC4=C([C@H]3CC[C@@]2([C@H]1O)C)C=CC(=C4)OC)O |
SMILES |
CCCC1(CC2C3CCC4=C(C3CCC2(C1O)C)C=CC(=C4)OC)O |
Canonical SMILES |
CCCC1(CC2C3CCC4=C(C3CCC2(C1O)C)C=CC(=C4)OC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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